Cas no 1368674-91-2 (2-(1,2-dimethyl-1H-indol-3-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(1,2-dimethyl-1H-indol-3-yl)ethane-1-sulfonyl chloride
• CAS No: 1368674-91-2
• MF: C₁₂H₁₄ClNO₂S
• MW: 271.7630610466
• CID: 6295588
• PubChem ID: 82488391
• Update Time: 2025-10-30

2-(1,2-dimethyl-1H-indol-3-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-dimethyl-1H-indol-3-yl)ethane-1-sulfonyl chloride
• 1368674-91-2
• EN300-2004387

• Inchi： 1S/C12H14ClNO2S/c1-9-10(7-8-17(13,15)16)11-5-3-4-6-12(11)14(9)2/h3-6H,7-8H2,1-2H3
• InChI Key： QTBRCSKVNRGJJC-UHFFFAOYSA-N
• SMILES： ClS(CCC1=C(C)N(C)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 271.0433776g/mol
• Monoisotopic Mass: 271.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 47.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(1,2-dimethyl-1H-indol-3-yl)ethane-1-sulfonyl chloride

Comprehensive Analysis of 2-(1,2-dimethyl-1H-indol-3-yl)ethane-1-sulfonyl chloride (CAS No. 1368674-91-2)

The compound 2-(1,2-dimethyl-1H-indol-3-yl)ethane-1-sulfonyl chloride (CAS No. 1368674-91-2) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring an indole core and a reactive sulfonyl chloride group, makes it a valuable intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its versatility in medicinal chemistry and bioconjugation applications.

In recent years, the demand for high-purity sulfonyl chlorides like 2-(1,2-dimethyl-1H-indol-3-yl)ethane-1-sulfonyl chloride has surged, driven by advancements in drug discovery and proteomics. This compound is particularly relevant in the development of small-molecule inhibitors and fluorescent probes, aligning with trending topics such as targeted therapy and precision medicine. Its CAS No. 1368674-91-2 is frequently searched in scientific databases, reflecting its growing importance in biopharmaceutical research.

The indole moiety in 2-(1,2-dimethyl-1H-indol-3-yl)ethane-1-sulfonyl chloride is a privileged scaffold in heterocyclic chemistry, often associated with bioactive molecules. This structural feature enhances its utility in designing kinase inhibitors and GPCR modulators, which are hot topics in AI-driven drug design platforms. Additionally, the sulfonyl chloride group enables efficient cross-coupling reactions, making it a go-to reagent for peptide modification and biomarker labeling.

From an SEO perspective, queries such as "sulfonyl chloride applications in drug development" and "indole-based sulfonylation reagents" highlight user interest in this niche. The compound’s CAS No. 1368674-91-2 is also a critical identifier for procurement and regulatory compliance, often searched alongside terms like "high-yield synthesis" and "stability under ambient conditions". These trends underscore the need for detailed technical profiles like this one.

In summary, 2-(1,2-dimethyl-1H-indol-3-yl)ethane-1-sulfonyl chloride represents a cutting-edge tool for researchers exploring structure-activity relationships (SAR) and bioorthogonal chemistry. Its compatibility with automated synthesis platforms and relevance to cancer immunotherapy research further solidify its position as a sought-after reagent in modern laboratories.